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Compound of Interest

3-Nitro-6, 7-dihydro-5H-
Compound Name:
cyclopenta[B]pyridine

cat. No.: B1339150

Disclaimer: A specific Material Safety Data Sheet (MSDS) for 3-Nitro-6,7-dihydro-5H-
cyclopenta[B]pyridine is not readily available. The following information has been compiled
from data on structurally related compounds, including Pyridine and 6,7-Dihydro-5H-
cyclopenta[b]pyridine. This guide should be used for informational purposes only. Always
consult with a qualified safety professional and refer to the specific MSDS of a close structural
analog before handling any chemical.

Quantitative Data Summary

The physical and chemical properties of 3-Nitro-6,7-dihydro-5H-cyclopenta[B]pyridine are
not explicitly documented in the provided search results. However, data for related compounds
can provide useful estimates.

Table 1: Physicochemical Properties of Related Compounds
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6,7-Dihydro-5H-

Property . Pyridine
cyclopenta[b]pyridine

CAS Number 533-37-9[1] 110-86-1

Molecular Formula C8HONJ1] C5H5N

Molecular Weight 119.17 g/mol [1] 79.1 g/mol

Appearance Clear brown liquid[1] Colorless liquid

Boiling Point 245-248°C at 760 mmHg[2] 115°C

Melting Point 68-72°C[2] -42°C
Soluble in ethanol, DMSO, and  Miscible with water, alcohol,

Solubility dichloromethane; slightly ether, and other organic
soluble in water.[2] solvents.

Table 2: Toxicological Data for Pyridine

Test Result Species

Oral LD50 891 mg/kg Rat

Dermal LD50 1121 mg/kg Rabbit

Inhalation LC50 17.1 mg/L (4 hours) Rat (Male)

Experimental Protocols & Safety
Handling and Storage

Safe Handling:

o Always work in a properly functioning, certified laboratory chemical fume hood.[3]

o Wear appropriate personal protective equipment (PPE), including chemical safety goggles,

chemical-resistant gloves (butyl rubber or PVA are often recommended for pyridine-like

substances; nitrile may not be suitable), and a fully-buttoned lab coat.[3]
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Avoid contact with eyes, skin, and clothing.[1]
Keep away from heat, sparks, and open flames.[1]

Use non-sparking tools and ground all equipment when transferring flammable liquids to
prevent static discharge.[4][5]

Avoid ingestion and inhalation.[1]

Wash hands thoroughly after handling.[1]

Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids
(especially nitric acid), and strong bases.[1][3]

o Store away from direct sunlight and sources of ignition.[3]

Spill and Waste Disposal

Spill Response:

Small Spills: If a small amount of the substance is spilled (manageable within 10 minutes)
and you are trained for cleanup, you may proceed. Absorb the spill with an inert, dry material
like vermiculite or sand.[3][5] Place the absorbed material into a sealed, compatible waste
container.[3]

Large Spills: In the event of a large spill, especially outside a fume hood, immediately
evacuate the area, secure it, and contact your institution's emergency response team (e.g.,
Environmental Health & Safety).[3]

Waste Disposal:

» Waste material must be collected in a designated, sealable, and airtight container that is
compatible with the chemical.[3]
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o Label the waste container with a "Dangerous Waste" or "Hazardous Waste" label as soon as
the first waste is added.[3]

o Store waste containers away from incompatible chemicals.[3]

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
Troubleshooting and FAQs

Q1: What are the primary hazards associated with handling nitrated pyridine compounds?

Al: Based on related compounds, the primary hazards include:

o Flammability: Many pyridine derivatives are flammable liquids and their vapors can form
explosive mixtures with air.[4]

o Toxicity: These compounds can be harmful if swallowed, inhaled, or absorbed through the
skin.[6]

e Irritation: They can cause irritation to the skin, eyes, and respiratory tract.[1] Some may
cause severe skin burns and eye damage.[6]

e Organ Damage: Prolonged or repeated exposure may cause damage to organs such as the
liver, kidneys, and central nervous system.[6]

Q2: | accidentally splashed a small amount on my gloved hand. What should | do?

A2: Immediately remove the contaminated glove. Wash the affected skin area with soap and
plenty of water for at least 15 minutes.[1] Seek medical attention if any irritation or other
symptoms develop. Report the incident to your supervisor.

Q3: What should | do in case of eye contact?

A3: Immediately flush the eyes with copious amounts of water for at least 15 minutes at an
emergency eyewash station, occasionally lifting the upper and lower eyelids.[1] Seek
immediate medical attention.[1]
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Q4: | feel dizzy and nauseous while working with the compound in a fume hood. What is the
appropriate action?

A4: These symptoms could indicate inhalation exposure. Immediately move to fresh air.[3] If
breathing is difficult, have a trained person administer oxygen.[1] Seek immediate medical
attention and inform your supervisor.[3] Do not return to the work area until it has been cleared
by safety personnel.

Q5: How do | know which type of glove is best for this chemical?

A5: Since no specific data is available for 3-Nitro-6,7-dihydro-5H-cyclopenta[B]pyridine, you
should consult the glove manufacturer's compatibility chart for related chemicals like pyridine
and nitropyridines. For pyridine, butyl rubber or PVA gloves are often recommended, while
nitrile gloves may offer poor protection.[3]

Visual Diagrams
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Caption: Workflow for handling a chemical spill.
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Caption: General PPE and safety controls protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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